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Fungicide Cross-Resistance: Famoxadone & QoIs

Here are answers to frequently asked questions about famoxadone and cross-resistance, formatted for a

technical support center.

Q1: What is the mode of action of famoxadone? Famoxadone is a broad-spectrum fungicide classified as

a QoI (Quinone outside Inhibitor) [1]. Its specific mode of action is the inhibition of mitochondrial

respiration in fungal cells by targeting the cytochrome bc1 complex (Complex III) at the Qo site (quinone

outer binding site) [2]. This disruption halts ATP production, thereby inhibiting fungal energy generation and

preventing growth [2].

Q2: Does famoxadone show cross-resistance with other QoI fungicides? Yes, famoxadone exhibits full

cross-resistance with the majority of fungicides in FRAC Group 11 [1]. This group largely consists of

strobilurin fungicides (e.g., azoxystrobin, trifloxystrobin) [1]. Despite having a different chemical structure

(oxazolidinedione) from strobilurins, this cross-resistance occurs due to the common target site [1].

Q3: Are there any QoI fungicides without cross-resistance to famoxadone? Research indicates that

famoxadone has not shown cross-resistance with the 11A subgroup [1]. This suggests a potential

difference in the molecular interaction or binding at the Qo site compared to other sub-groups, which could

be critical for resistance management strategies.
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Q4: What is the resistance risk for QoI fungicides like famoxadone? The Fungicide Resistance Action

Committee (FRAC) classifies all QoI fungicides, including famoxadone, as facing a high risk of resistance

development [1]. Populations of fungi can rapidly develop resistance, often through a single-point mutation

(G143A) in the cytochrome b gene [1]. Therefore, strict adherence to anti-resistance strategies is crucial.

Famoxadone Technical Profile

The following tables summarize key data on famoxadone for easy reference.

Table 1: Basic Chemical and Physical Properties of Famoxadone

Property Value

IUPAC Name (RS)-3-anilino-5-methyl-5-(4-phenoxyphenyl)-1,3-oxazolidine-
2,4-dione [2]

Chemical Formula C₂₂H₁₈N₂O₄ [2]

Molecular Mass 374.39 g·mol⁻¹ [2]

Melting Point 141.3 °C [2]

Water Solubility (at 20°C, pH 7) 0.059 mg/L (Low) [2]

Octanol-Water Partition Coefficient
(log Kow)

4.65 [2]

Table 2: Toxicological and Environmental Hazard Profile

Category Assessment

Mammalian Toxicity Low mammalian toxicity, but a neurotoxicant and a known eye/skin

irritant [2]

Bioaccumulation Potential Moderate to high concern (BCF: 1000-2000 L/kg) [2]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s588098?utm_src=pdf-body
https://www.smolecule.com/products/s588098?utm_src=pdf-body
https://en.wikipedia.org/wiki/Famoxadone
https://en.wikipedia.org/wiki/Famoxadone
https://www.smolecule.com/products/s588098?utm_src=pdf-body
https://www.smolecule.com/products/s588098?utm_src=pdf-body
https://www.smolecule.com/products/s588098?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://www.smolecule.com/products/s588098?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Category Assessment

Aquatic Toxicity Highly toxic to fish and aquatic invertebrates [2]

Soil Toxicity Moderately toxic to earthworms [2]

Bee Toxicity Moderately toxic to honeybees [2]

Regulatory Status in
EU/GB

Not approved; candidate for substitution due to PBT criteria [2] [1]

Experimental Protocol: Residue Analysis

This method is adapted from a published gas chromatographic (GC) procedure for determining famoxadone

residues in crop samples like tomatoes and grapes [3].

1. Scope This protocol describes the simultaneous determination of famoxadone and other fungicides (e.g.,

trifloxystrobin, fenhexamid) in tomato, grape, and wine matrices.

2. Principle The method is based on a single-step liquid-liquid microextraction (LLE) of the fungicides from

the sample, followed by quantitative analysis using Gas Chromatography (GC) with selective detection.

3. Reagents & Materials

Solvents: Cyclohexane, Dichloromethane (HPLC or GC grade).
Extraction Solvent: Cyclohexane/Dichloromethane mixture (9:1, v/v).

Standard Solutions: Certified reference standards of famoxadone.
Samples: Homogenized tomato or grape fruit.

4. Equipment

Gas Chromatograph equipped with Nitrogen-Phosphorus Detector (NPD) and/or Electron Capture
Detector (ECD).
Confirmation Instrument: Ion Trap Mass Spectrometer (ITMS) coupled to GC.
Centrifuge, vortex mixer, and volumetric glassware.

5. Procedure A. Extraction:
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Weigh 10.0 g of homogenized sample into a centrifuge tube.

Add an appropriate volume (e.g., 10 mL) of the cyclohexane/dichloromethane (9:1) extraction solvent.
Shake vigorously for a set time (e.g., 2 minutes) using a vortex mixer.

Centrifuge the mixture to separate the organic and aqueous phases.

B. Analysis:

Inject an aliquot of the clean organic extract into the GC system.

Quantification: Use GC-NPD or GC-ECD for primary quantification. Note: A significant matrix effect
is observed; therefore, quantification must be performed using matrix-matched calibration
standards [3].
Confirmation: Confirm the identity of famoxadone peaks by GC-ITMS.

6. Method Performance

Recoveries: 81-102% for GC-NPD and GC-ECD.
Relative Standard Deviation (RSD): <12%.

Limit of Quantification (LOQ): 0.005 to 0.05 mg/kg for GC-ECD, depending on the compound [3].

Resistance Management Strategy Workflow

The diagram below outlines a logical workflow for managing resistance to QoI fungicides like famoxadone

in an agricultural setting.
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Start: Plan Fungicide Use

Assess QoI Resistance Risk
(FRAC Group 11 - High Risk)

Check Regulatory Status
(Famoxadone not approved in EU/GB)

Select & Mix Modes of Action
(Do not rely solely on QoIs)
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Click to download full resolution via product page

Diagram: Fungicide Resistance Management Workflow - This flowchart provides a strategic approach to

managing QoI fungicide resistance, from initial planning to response.
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Key Practical Implications

For researchers and development professionals, the key takeaways are:

Strategic Use is Critical: Due to high cross-resistance within FRAC Group 11, rotating famoxadone
with a fungicide from a different, unrelated FRAC group (e.g., multi-site inhibitors, SDHIs, etc.) is
essential to delay resistance [1].

Regulatory Awareness: Famoxadone is not approved in the European Union and its approval was
withdrawn in Great Britain in 2024 due to environmental concerns, particularly the risk to birds [1].

This is a crucial consideration for project planning and regulatory submissions.
Analytical Verification: The provided GC method is reliable for monitoring famoxadone residues in

food and environmental samples, which is vital for compliance with Maximum Residue Levels (MRLs)
and resistance research [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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